![molecular formula C14H10F3NO4S B2379085 5-Sulfamoyl-2-[3-(trifluoromethyl)phenyl]benzoic acid CAS No. 926222-83-5](/img/structure/B2379085.png)
5-Sulfamoyl-2-[3-(trifluoromethyl)phenyl]benzoic acid
Description
5-Sulfamoyl-2-[3-(trifluoromethyl)phenyl]benzoic acid is a specialty product for proteomics research . It has a molecular formula of C14H10F3NO4S and a molecular weight of 345.29 .
Molecular Structure Analysis
The molecular structure of this compound consists of a benzoic acid core with a sulfamoyl group at the 5-position and a trifluoromethyl group at the 3-position .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound include a molecular formula of C14H10F3NO4S and a molecular weight of 345.29 .Scientific Research Applications
Synthesis and Structural Studies
- A study on Schiff base compounds related to 5-Sulfamoyl-2-[3-(trifluoromethyl)phenyl]benzoic acid revealed insights into their synthesis, spectral properties, and molecular structures. The study involved the synthesis of a new Schiff base compound (5FSADA) from 5-formyl salicylic acid and sulfadiazine, which was characterized using various spectroscopic methods. The study provided valuable information on the molecular structure and properties of these compounds (Elangovan et al., 2021).
Chemical and Electrochemical Properties
- Research on the electrochemical reduction of similar compounds, such as 2-hydroxy-5-[(4-sulfophenyl)azo]benzoic acid, has been conducted. This study focused on the impact of the sulfo substituent's position relative to the azo bridge and the pH of the solution on the electrochemical behavior of these compounds. Such research is crucial for understanding the chemical and electrochemical properties of related benzoic acid derivatives (Mandić et al., 2004).
Antimicrobial Applications
- Benzoic acid derivatives, including compounds similar to this compound, have been studied for their antimicrobial properties. A study synthesized new compounds containing 4-(5-benzoyl-benzoimidazol-2) moiety incorporated into different amino acids and sulfamoyl analogues and evaluated their antimicrobial activities. This research highlights the potential of these compounds in antimicrobial applications (El-Meguid, 2014).
Molecular Docking and Drug Likeness
- The compound 5FSADA, a derivative of this compound, was investigated for its drug likeness and antimicrobial properties through molecular docking studies. The study showed that this compound has excellent drug likeness and anti-infective properties, confirmed by a significant docking score (Elangovan et al., 2021).
properties
IUPAC Name |
5-sulfamoyl-2-[3-(trifluoromethyl)phenyl]benzoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H10F3NO4S/c15-14(16,17)9-3-1-2-8(6-9)11-5-4-10(23(18,21)22)7-12(11)13(19)20/h1-7H,(H,19,20)(H2,18,21,22) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RAYDPBBVBXFQFG-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)C(F)(F)F)C2=C(C=C(C=C2)S(=O)(=O)N)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H10F3NO4S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
345.30 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-[4-(5-Ethylpyrimidin-2-yl)oxypiperidin-1-yl]-3-methylquinoxaline](/img/structure/B2379008.png)
![3-({[5-(3-Chlorophenyl)furan-2-yl]methyl}amino)-1$l^{6}-thiolane-1,1-dione hydrochloride](/img/structure/B2379013.png)
![{1-[Amino(phenyl)methyl]cyclopentyl}methanol](/img/structure/B2379018.png)
![N-(4-cyanophenyl)-2-[[11-(4-fluorophenyl)-3,4,6,9,10-pentazatricyclo[7.3.0.02,6]dodeca-1(12),2,4,7,10-pentaen-5-yl]sulfanyl]acetamide](/img/no-structure.png)
![Ethyl 5-(furan-2-carbonylamino)-3-(4-methoxyphenyl)-4-oxothieno[3,4-d]pyridazine-1-carboxylate](/img/structure/B2379023.png)
![6,8-Dibromo-2-[2-[(3-methoxyphenyl)methoxy]phenyl]quinoline](/img/structure/B2379024.png)
